Cas no 438230-75-2 (4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 438230-75-2
• MF: C₁₁H₁₅N₃S₂
• MW: 253.386899232864
• MDL: MFCD03075353
• CID: 3111594
• PubChem ID: 843022
• Update Time: 2025-06-13

4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-(5-isopropyl-3-thienyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-(5-propan-2-yl-3-thiophenyl)-1H-1,2,4-triazole-5-thione
• CS-0320042
• SR-01000085782
• BBL017526
• EU-0083165
• 4-ethyl-3-(5-propan-2-ylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
• cid_843022
• 438230-75-2
• HMS2579D20
• AK-968/41172048
• 4-ethyl-5-[5-(propan-2-yl)thiophen-3-yl]-4H-1,2,4-triazole-3-thiol
• 4-Ethyl-5-(5-isopropylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-(5-isopropyl-3-thienyl)-1H-1,2,4-triazole-5-thione
• MLS000701711
• STK449296
• VS-06246
• MFCD03075353
• 4-ethyl-5-(5-isopropylthiophen-3-yl)-2H-1,2,4-triazole-3-thione
• SR-01000085782-1
• H22604
• SMR000228043
• AKOS001689539
• CHEMBL1405862
• ALBB-003177
• BDBM114513

• MDL： MFCD03075353
• Inchi： 1S/C11H15N3S2/c1-4-14-10(12-13-11(14)15)8-5-9(7(2)3)16-6-8/h5-7H,4H2,1-3H3,(H,13,15)
• InChI Key： ZNNWAGFGAPJSTO-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(C)C)C1=NNC(N1CC)=S

Computed Properties

• Exact Mass: 253.07073984Da
• Monoisotopic Mass: 253.07073984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS: 438230-75-2)

The compound 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS: 438230-75-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, featuring a triazole-thiol core, has been the subject of several studies aimed at exploring its potential as a therapeutic agent. The unique structural features of this molecule, including the isopropylthienyl and ethyl substituents, contribute to its diverse biological activities, making it a valuable candidate for drug development.

Recent research has focused on the synthesis and characterization of 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, with particular emphasis on its mechanism of action and biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a range of enzymes, including carbonic anhydrases and protein kinases. The study utilized X-ray crystallography and molecular docking techniques to elucidate the binding interactions between the compound and its target enzymes, providing valuable insights into its mode of action.

In addition to its enzyme inhibitory properties, 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol has shown promising antimicrobial and anticancer activities. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the compound exhibits significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study also highlighted the compound's ability to induce apoptosis in cancer cell lines, suggesting its potential as a dual-function therapeutic agent. These findings underscore the versatility of this molecule and its applicability in addressing multiple medical challenges.

The pharmacokinetic profile of 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol has also been investigated in recent preclinical studies. A 2023 study in the European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated favorable oral bioavailability and metabolic stability, which are critical factors for its development as a drug candidate. Furthermore, the compound demonstrated a low toxicity profile in animal models, supporting its potential for clinical translation.

Despite these promising findings, challenges remain in the development of 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol as a therapeutic agent. Current research is focused on optimizing its chemical structure to enhance potency and selectivity, as well as addressing potential issues related to solubility and formulation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this compound from the laboratory to the clinic.

In conclusion, 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS: 438230-75-2) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, favorable pharmacokinetic properties, and low toxicity profile make it a compelling candidate for further investigation. Ongoing research efforts are expected to yield additional insights into its therapeutic potential and pave the way for its application in treating various diseases.